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Compound of Interest

Compound Name: 5-Methylhexan-1-amine

CAS No.: 4746-31-0

Cat. No.: B1339270

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

5-methylhexan-1-amine (CAS No: 4746-31-0). Due to its hazardous properties, strict

adherence to safety protocols is imperative to mitigate risks in a laboratory or research setting.

This guide synthesizes available data on its chemical and physical properties, toxicity, and

provides detailed procedural recommendations for its safe use, storage, and disposal.

Hazard Identification and Classification
5-Methylhexan-1-amine is classified as a hazardous chemical, presenting multiple risks that

necessitate careful handling. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides the following classifications for this substance.[1]

Signal Word: Danger[1]

GHS Pictograms:

🔥 Flame: Flammable liquid and vapor.
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corrosive Corrosion: Causes severe skin burns and eye damage.

skull_and_crossbones Skull and Crossbones: Toxic in contact with skin and harmful if

swallowed.

Hazard Statements:

H226: Flammable liquid and vapor.[1]

H302: Harmful if swallowed.[1]

H311: Toxic in contact with skin.[1]

H314: Causes severe skin burns and eye damage.[1]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheet provided by the supplier and should be consulted before handling.

Physical and Chemical Properties
While extensive experimental data for 5-methylhexan-1-amine is not widely available in public

literature, the following table summarizes its known and computed properties.

Property Value Source

Molecular Formula C₇H₁₇N PubChem[1]

Molecular Weight 115.22 g/mol PubChem[1]

Physical Form Liquid Sigma-Aldrich

CAS Number 4746-31-0 Sigma-Aldrich

IUPAC Name 5-methylhexan-1-amine PubChem[1]

Synonyms Isoheptylamine ChemScene[2]

Storage Temperature Room Temperature Sigma-Aldrich
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Note: Specific quantitative data such as boiling point, flash point, density, and vapor pressure

for 5-methylhexan-1-amine are not consistently available across publicly accessible safety

data sheets and chemical databases. It is highly recommended to consult the supplier-specific

Safety Data Sheet (SDS) for the most accurate and detailed information.

Toxicological Information
5-Methylhexan-1-amine is classified as toxic and corrosive. Exposure can lead to severe

health effects.

Exposure Route Hazard Classification Effects

Dermal (Skin Contact)
Acute Toxicity, Dermal -

Category 3

Toxic in contact with skin.

Causes severe skin burns.[1]

Oral (Ingestion)
Acute Toxicity, Oral - Category

4

Harmful if swallowed. Causes

severe burns to the

gastrointestinal tract.

Inhalation
Not Classified (Insufficient

Data)

Vapors may be irritating to the

respiratory tract.

Eye Contact
Serious Eye Damage -

Category 1
Causes serious eye damage.

Note: Specific LD50 and LC50 data for 5-methylhexan-1-amine are not readily available in the

reviewed literature. All handling should proceed with the assumption of high toxicity.

Experimental Protocols for Safe Handling
Due to the flammable, corrosive, and toxic nature of 5-methylhexan-1-amine, the following

detailed protocols must be followed.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following is a

general guideline:

Eye Protection: Chemical safety goggles and a face shield are mandatory.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Inspect

gloves for any signs of degradation before use.

Body Protection: A chemical-resistant lab coat or apron must be worn. For larger quantities,

a chemical-resistant suit may be necessary.

Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there

is a risk of exposure outside of a fume hood, a respirator with an appropriate cartridge for

organic amines should be used.

Dispensing and Handling Protocol
Preparation:

Ensure a certified chemical fume hood is operational.

Have a spill kit readily accessible.

Clear the work area of any unnecessary items and ignition sources.

Verify that an emergency eyewash and safety shower are accessible and operational.

Dispensing:

Ground all containers and equipment to prevent static discharge.

Use only non-sparking tools.

When transferring, pour slowly and carefully to avoid splashing. Use a funnel where

appropriate.

Keep the container tightly closed when not in use.

Storage Protocol
Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

Keep containers tightly closed.[3]
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Store in a designated corrosives cabinet.

Segregate from incompatible materials such as oxidizing agents, acids, and sources of

ignition.[4]

Spill and Emergency Procedures
Minor Spill (in a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully collect the absorbed material into a sealed, labeled waste container.

Decontaminate the area with a suitable cleaning agent.

Major Spill (outside a fume hood):

Evacuate the area immediately.

Alert emergency personnel.

If safe to do so, close the doors to the affected area to contain vapors.

Do not attempt to clean up a major spill without appropriate training and equipment.

First Aid Measures
Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious

amounts of water for at least 15 minutes. Seek immediate medical attention.[3]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3]

Disposal
Dispose of 5-methylhexan-1-amine and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Do not dispose of down the drain.

Workflow and Pathway Diagrams
The following diagrams illustrate the safe handling workflow and logical relationships for

managing 5-methylhexan-1-amine in a research environment.
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Caption: Workflow for the safe handling of 5-Methylhexan-1-amine.
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Caption: First aid response pathway for 5-Methylhexan-1-amine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Methylhexan-1-amine | C7H17N | CID 15267850 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemscene.com [chemscene.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. fishersci.com [fishersci.com]

To cite this document: BenchChem. [5-Methylhexan-1-amine: A Technical Guide to Safe
Handling and Emergency Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339270/docs#5-methylhexan-1-amine-a-technical-
guide-to-safe-handling-and-emergency-protocols]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1339270/docs?utm_src=pdf-body-img#5-methylhexan-1-amine-a-technical-guide-to-safe-handling-and-emergency-protocols
https://www.benchchem.com/product/b1339270/docs?utm_src=pdf-body#5-methylhexan-1-amine-a-technical-guide-to-safe-handling-and-emergency-protocols
https://www.benchchem.com/product/b1339270?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylhexan-1-amine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylhexan-1-amine
https://www.chemscene.com/product/4746-31-0.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08638~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2018:52:05~~2-Amino-5-methylhexane~~
https://www.fishersci.com/store/msds?partNumber=AC122502500&countryCode=US&language=en
https://www.benchchem.com/product/b1339270/docs#5-methylhexan-1-amine-a-technical-guide-to-safe-handling-and-emergency-protocols
https://www.benchchem.com/product/b1339270/docs#5-methylhexan-1-amine-a-technical-guide-to-safe-handling-and-emergency-protocols
https://www.benchchem.com/product/b1339270/docs#5-methylhexan-1-amine-a-technical-guide-to-safe-handling-and-emergency-protocols
https://www.benchchem.com/product/b1339270/docs#5-methylhexan-1-amine-a-technical-guide-to-safe-handling-and-emergency-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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